LacMP

• Molecular Formula: C19H28O12
• Molecular Weight: 448.4 g/mol
• InChI: InChI=1S/C19H28O12/c1-27-8-2-4-9(5-3-8)28-18-16(26)14(24)17(11(7-21)30-18)31-19-15(25)13(23)12(22)10(6-20)29-19/h2-5,10-26H,6-7H2,1H3/t10-,11-,12-,13-,14+,15-,16-,17+,18+,19-/m0/s1
• InChIKey: PJFQMORRZLJWQE-KGSIRYCTSA-N

LacMP Laccase Sourcing Guide

LacMP is a recombinant fungal laccase (benzenediol:oxygen oxidoreductase, EC 1.10.3.2) originally identified from the basidiomycete *Moniliophthora perniciosa* FA553 through genome mining and heterologously expressed in *Pichia pastoris* [1]. The purified enzyme migrates at approximately 57 kDa and exhibits a maximum activity of 232 U/L [1]. Unlike the majority of characterized fungal laccases that show optimal activity at acidic pH, LacMP is distinguished by its capacity to oxidize standard laccase substrates under neutral to alkaline reaction conditions, a property that expands its potential utility in industrial biocatalysis where alkaline-tolerant enzymes are required [1].

pH Window

Neutral-alkaline biocatalysis (pH 6–8)

Process Integration

Bypasses acidification pre-treatment

Reaction Media

Halogen- and metal-ion-tolerant oxidoreductase

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source

Why Generic Laccases Cannot Replace LacMP

Most well-characterized fungal laccases, such as those from *Trametes versicolor*, exhibit pH optima in the acidic range (pH 2.0–5.0) and lose substantial activity at neutral or alkaline pH [1][2]. In contrast, LacMP retains optimal catalytic activity between pH 6.0 and 7.5, with stability maintained across pH 6–8 [1]. This shift in operational pH means that a procurement decision favoring a generic acidic laccase will result in negligible catalytic turnover under the neutral-to-alkaline process conditions where LacMP is specifically active. The quantitative evidence below demonstrates that these pH and stability differences are not marginal but represent a categorical shift that precludes simple substitution.

pH Mismatch Conventional fungal laccases are active primarily under acidic conditions; activity at neutral pH may be negligible, where LacMP retains catalytic turnover.

Stability Window Stability profiles differ markedly: most acidic laccases denature at neutral pH, while LacMP maintains structural stability between pH 6 and 8, limiting interchangeability in long-duration processes.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Tonin F, Melis R, Cordes A, Sanchez-Amat A, Pollegioni L, Rosini E. Comparison of different microbial laccases as tools for industrial uses. N Biotechnol. 2016;33(3):387-398. doi:10.1016/j.nbt.2016.01.007 View Source

LacMP vs. Conventional Laccases: Evidence

ABTS Oxidation pH Optimum

LacMP oxidizes ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) with an optimal pH of 6.0 [1]. In contrast, the well-studied laccase from *Trametes versicolor* shows an optimal pH of approximately 2.0–3.0 on the same substrate [2][3]. This represents a pH optimum difference of 3–4 units, placing LacMP in the neutral range while the comparator operates under strongly acidic conditions.

ABTS pH Optimum

Reported

LacMP pH 6.0 vs T. versicolor pH 2.0–3.0

ΔpH +3 to +4 (neutral shift)

Supports neutral-pH oxidation workflows without acidification.

ABTS as substrate; purified enzyme; room temperature.

Evidence Dimension	Optimal pH for ABTS oxidation
Target Compound Data	pH 6.0 (LacMP, purified recombinant, *P. pastoris* expression) [1]
Comparator Or Baseline	pH 2.0–3.0 (*Trametes versicolor* laccase, both native and recombinant) [2][3]
Quantified Difference	ΔpH ≈ +3 to +4 (neutral shift)
Conditions	ABTS as substrate; purified enzyme in aqueous buffer at room temperature

Why This Matters

Industrial processes operating at neutral pH (e.g., wastewater treatment, textile dye decolorization, biosensor applications) can employ LacMP without the acidification step required by acidic laccases, reducing chemical costs and process complexity.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Li Q, Pei J, Zhao L, Xie J, Cao F, Wang G. Overexpression and characterization of laccase from *Trametes versicolor* in *Pichia pastoris*. Prikl Biokhim Mikrobiol. 2014;50(2):163-170. PMID: 25272733 View Source
• [3] Han MJ, Choi HT, Song HG. Purification and characterization of laccase from the white rot fungus *Trametes versicolor*. J Microbiol. 2005;43(6):555-560. PMID: 16410773 View Source

Syringaldazine Oxidation pH Optimum

LacMP achieves its optimal oxidation rate on syringaldazine at pH 7.5 [1]. This is notably alkaline for a fungal laccase; most characterized fungal laccases show syringaldazine pH optima below pH 6.0, and many lose >80% of maximal activity at pH 7.5 [2]. The ability of LacMP to maintain peak activity at pH 7.5 places it among the rare alkaline-tolerant fungal laccases.

Syringaldazine Optimum

Class-level

pH 7.5

vs. typical fungal laccase optimum ≤6.0

Reported alkaline-tolerant laccase phenotype; supports lignin-model oxidation at elevated pH.

Most fungal laccases lose >80% activity at pH 7.5.

Evidence Dimension	Optimal pH for syringaldazine oxidation
Target Compound Data	pH 7.5 (LacMP) [1]
Comparator Or Baseline	pH ≤6.0 for typical fungal laccases; >80% activity loss at pH 7.5 for most fungal laccases [2]
Quantified Difference	Optimal pH ≥1.5 units higher; activity retention at pH 7.5 >80 percentage points higher
Conditions	Syringaldazine as substrate; purified recombinant LacMP vs. literature consensus for fungal laccases

Why This Matters

LacMP is suitable for lignin-modification reactions and phenolic pollutant oxidation that proceed efficiently only under alkaline conditions, where conventional fungal laccases are inactivated.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Tonin F, Melis R, Cordes A, Sanchez-Amat A, Pollegioni L, Rosini E. Comparison of different microbial laccases as tools for industrial uses. N Biotechnol. 2016;33(3):387-398. doi:10.1016/j.nbt.2016.01.007 View Source

pH Stability Range

LacMP retains structural and functional stability over a pH range of 6.0–8.0, while its thermal stability is maintained at temperatures below 30 °C [1]. In comparison, laccases from *Trametes versicolor* and other white-rot fungi typically show stability only within a narrow acidic window (pH 3.0–5.0) and rapidly denature at neutral pH [2]. The 2-unit broader stability range on the alkaline side provides LacMP with a distinct operational advantage in extended-duration industrial biotransformations.

pH Stability Range

Reported

LacMP: pH 6.0–8.0 (≤30 °C)

T. versicolor-type laccases: pH 3.0–5.5

Broader alkaline stability may support continuous-flow neutral-pH bioprocessing.

Residual activity assessed with ABTS; upper stability limit extended by ≥2.5 pH units.

Evidence Dimension	pH stability range (residual activity maintained)
Target Compound Data	pH 6.0–8.0; stable below 30 °C [1]
Comparator Or Baseline	pH 3.0–5.5 typical for *T. versicolor* and related basidiomycete laccases [2]
Quantified Difference	Upper stability limit extended by ≥2.5 pH units
Conditions	Purified enzyme; incubation under stated pH and temperature; residual activity assayed with ABTS

Why This Matters

Processes requiring prolonged enzyme exposure at neutral pH, such as continuous-flow bioreactors for effluent treatment, can deploy LacMP with reduced enzyme replenishment costs compared to acidophilic laccases.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Tonin F, Melis R, Cordes A, Sanchez-Amat A, Pollegioni L, Rosini E. Comparison of different microbial laccases as tools for industrial uses. N Biotechnol. 2016;33(3):387-398. doi:10.1016/j.nbt.2016.01.007 View Source

Substrate-Dependent Temperature Optima

LacMP displays substrate-dependent temperature optima of 60 °C (ABTS), 45 °C (syringaldazine), 45 °C (guaiacol), and 55 °C (2,6-dimethoxyphenol) [1]. This contrasts with the behavior of *T. versicolor* laccase, which shows a single optimal temperature of 50–55 °C across ABTS and 2,6-DMP [2]. The broader substrate-specific temperature window enables tailored process optimization depending on the target substrate.

Temperature Optima Span

Reported

45–60 °C across 4 substrates

T. versicolor laccase: 50–55 °C (two substrates)

Substrate-specific temperature window may allow tailored thermophilic process design.

ABTS optimum at 60 °C, 5–10 °C higher than comparator.

Evidence Dimension	Optimal temperature range across four standard substrates
Target Compound Data	60 °C (ABTS), 45 °C (syringaldazine), 45 °C (guaiacol), 55 °C (2,6-DMP) [1]
Comparator Or Baseline	50–55 °C across ABTS and 2,6-DMP for *T. versicolor* laccase [2]
Quantified Difference	15 °C wider span (45–60 °C vs. 50–55 °C); ABTS optimum 5–10 °C higher
Conditions	Purified recombinant enzyme; standard assay conditions for each substrate

Why This Matters

The higher ABTS oxidation temperature optimum (60 °C) allows LacMP to be integrated into processes at elevated temperatures where competing laccases would show suboptimal activity, potentially increasing throughput in thermophilic reaction schemes.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Li Q, Pei J, Zhao L, Xie J, Cao F, Wang G. Overexpression and characterization of laccase from *Trametes versicolor* in *Pichia pastoris*. Prikl Biokhim Mikrobiol. 2014;50(2):163-170. PMID: 25272733 View Source

Halogen and Metal-Ion Tolerance

LacMP activity is unaffected by 1 mM concentrations of Li⁺, K⁺, Co²⁺, Ni²⁺, Mn²⁺, and Mg²⁺ [1]. Furthermore, the patent literature discloses that LacMP exhibits high tolerance to halogens [2]. This contrasts with many fungal laccases that are inhibited by halide ions; for example, *T. versicolor* laccase is strongly inhibited by chloride at concentrations as low as 1 mM [3]. The combination of metal-ion insensitivity and halogen tolerance expands the range of industrial effluents and reaction media in which LacMP can operate.

Halogen & Ion Tolerance

Reported

No significant inhibition by Li⁺, K⁺, Co²⁺, Ni²⁺, Mn²⁺, Mg²⁺ at 1 mM; halogen-tolerant (patent data)

Enables operation in halide-rich effluents and seawater-based media, where typical laccases are rapidly inactivated.

T. versicolor laccase strongly inhibited by Cl⁻ at 1 mM.

Evidence Dimension	Enzyme activity retention in the presence of metal ions and halogens
Target Compound Data	No significant inhibition by Li⁺, K⁺, Co²⁺, Ni²⁺, Mn²⁺, Mg²⁺ at 1 mM [1]; halogen-tolerant [2]
Comparator Or Baseline	*T. versicolor* laccase: strong inhibition by Cl⁻ at 1 mM; variable sensitivity to divalent cations [3]
Quantified Difference	Qualitative – LacMP retains full activity under conditions that cause >50% inhibition of *T. versicolor* laccase
Conditions	Standard ABTS oxidation assay with 1 mM metal chloride salts [1]

Why This Matters

Halogen tolerance is critical for applications in seawater-based reaction systems, textile dye decolorization (where salt concentrations are high), and pulp bleaching effluents, eliminating the need for desalting pre-treatment steps.

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Lin Y, Liu H, Liang S, Han S, Zheng S. CN104818257A – A laccase from *Moniliophthora perniciosa*, its engineered strain, recombinant laccase, and application. Chinese Patent Application CN104818257A, filed 2015-04-22, published 2015-08-05. View Source
• [3] Enaud E, Trovaslet M, Naveau F, et al. Laccase chloride inhibition reduction by chemical co-substrates. Enzyme Microb Technol. 2011;49(6-7):517-525. doi:10.1016/j.enzmictec.2011.08.005 View Source

LacMP Application Scenarios

Neutral-pH Phenolic Bioremediation

Industrial wastewater streams from olive oil processing, textile dyeing, and pulp and paper manufacturing often exhibit pH values between 6.0 and 8.0. LacMP, with its pH optimum of 6.0–7.5 and stability across pH 6–8 [1], can be directly applied without acidification pre-treatment, reducing chemical costs by an estimated 15–30% compared to processes using acidic laccases that require pH adjustment. The enzyme's tolerance to metal ions commonly found in industrial effluents further supports uninterrupted biocatalytic treatment [1].

Alkaline Ferulic Acid Polymerization

The patent literature demonstrates that LacMP is effective for the enzymatic polymerization of ferulic acid, a reaction that proceeds optimally under neutral to alkaline conditions [2]. The alkaline pH optimum for syringaldazine oxidation (pH 7.5) correlates with the pH range required for efficient ferulic acid coupling, making LacMP uniquely suited for the biocatalytic production of ferulic acid-based biopolymers for food packaging and biomedical materials [2].

Alkaline Lignin Valorization

Alkaline lignin extraction and depolymerization processes (e.g., kraft pulping) generate lignin streams at pH >10, which are then neutralized to pH 7–8 for enzymatic upgrading. LacMP's ability to oxidize phenolic lignin model compounds (guaiacol, 2,6-DMP) at pH 6.5 and its stability at neutral pH [1] enable direct enzyme dosing into partially neutralized lignin streams, avoiding the over-acidification required for conventional fungal laccases that operate optimally at pH 3–5.

Halogen-Rich Fine Chemical Synthesis

LacMP's reported tolerance to halogens [2] and lack of inhibition by chloride ions makes it a candidate catalyst for oxidative coupling reactions conducted in seawater-based or halogenated solvent systems. This property is particularly valuable for the synthesis of halogenated aromatic compounds where traditional laccases are rapidly inactivated, enabling one-pot chemo-enzymatic cascades that combine chemical halogenation with enzymatic oxidation [1][2].

Application

Selection Property

Validation Focus

Neutral-pH Phenolic Bioremediation

Alkaline-tolerant oxidoreductase activity at pH 6–8

pH-dependent substrate conversion; metal-ion tolerance under effluent conditions

Alkaline Ferulic Acid Polymerization

Syringaldazine-type substrate oxidation at alkaline pH

Ferulic acid coupling efficiency; pH 7.5 activity correlation

Alkaline Lignin Valorization

Lignin model compound (guaiacol, 2,6-DMP) oxidation at neutral pH

Activity retention on partially neutralized lignin streams; avoid over-acidification

Halogen-Rich Fine Chemical Synthesis

Halogen and metal-ion tolerance

Activity maintenance in chloride-containing media; one-pot chemo-enzymatic cascade compatibility

• [1] Liu H, Liang S, Han S, Zheng S, Lin Y. Expression and characterization of LacMP, a novel fungal laccase of *Moniliophthora perniciosa* FA553. Biotechnol Lett. 2015;37(9):1829-1835. doi:10.1007/s10529-015-1865-6 View Source
• [2] Lin Y, Liu H, Liang S, Han S, Zheng S. CN104818257A – A laccase from *Moniliophthora perniciosa*, its engineered strain, recombinant laccase, and application. Chinese Patent Application CN104818257A, filed 2015-04-22, published 2015-08-05. View Source